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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094

Chemical Structure and Formula

Sucrose, 6'-laurate, also known as 6'-O-Lauroylsucrose, is a monoester of sucrose and lauric
acid. In this specific regioisomer, the lauroyl group is esterified at the 6' position of the fructose
moiety of the sucrose molecule.

Chemical Formula: C24H44012[1]

IUPAC Name: [(2R,3S,4S,5R)-2-[[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-
methyloxolan-2-ylJoxymethyl]-6-(hydroxymethyl)oxane-3,4,5-triol] dodecanoate

Synonyms: 6'-O-Lauroylsucrose, GEE2CQJ4ZY[1]

Below is a two-dimensional representation of the chemical structure of Sucrose, 6'-laurate.
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(Heat at 100°C for 1h)
(Dry under vacuum for 1h)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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